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Compound of Interest

Compound Name: CPI-1612

Cat. No.: B8136425 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for CPI-
1612, a potent and selective EP300/CBP histone acetyltransferase (HAT) inhibitor used in

research. Adherence to these procedures is critical for maintaining laboratory safety and

ensuring environmental compliance. This information is intended for researchers, scientists,

and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) with explicit disposal instructions for CPI-1612
was not publicly available at the time of this writing. The following procedures are based on

general best practices for the disposal of non-hazardous solid chemical waste in a laboratory

setting.[1][2][3][4][5][6][7][8][9][10] Always consult the official manufacturer's SDS and your

institution's Environmental Health and Safety (EHS) department for specific guidelines before

proceeding with disposal.

I. CPI-1612 Handling and Storage Overview
Proper handling and storage are crucial prerequisites for safe disposal. Below is a summary of

key information for CPI-1612.
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Property Information

Primary Use

A potent, orally active EP300/CBP histone

acetyltransferase (HAT) inhibitor with anticancer

activity.

Appearance Solid powder.

Storage (Powder)

Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C. Store in a dry and

dark environment.

Storage (Solutions)

Stock solutions should be stored at -20°C for up

to one month or -80°C for up to one year. It is

recommended to aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Solubility Soluble in DMSO.

Shipping
Typically shipped under ambient temperature as

a non-hazardous chemical.

II. Step-by-Step Disposal Protocol for CPI-1612
(Solid Waste)
This protocol outlines the procedure for disposing of small quantities of solid CPI-1612 waste,

such as unused or expired compounds.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

nitrile gloves.

2. Waste Characterization:

Although shipped as non-hazardous, it is crucial to confirm the waste classification with your

institution's EHS department. In the absence of a specific SDS, treat the compound with

caution.
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3. Container Selection and Labeling:

Dispose of solid reagent chemicals in the manufacturer's original container whenever

possible.[11]

If the original container is not available, use a new, clean, and compatible container with a

secure, leak-proof screw-on cap.[3][11] The container should be made of a material that will

not react with the chemical.

Label the container clearly as "Hazardous Waste" or as directed by your institution's EHS.[2]

[3][4][6]

The label must include:

The full chemical name: (R)-2-(((S)-2-(4-cyanophenyl)propyl)amino)-N-(5-(1-methyl-1H-

pyrazol-4-yl)pyridin-2-yl)-2-phenylacetamide

The quantity of waste.

The date of accumulation (the date you first add waste to the container).

The name of the principal investigator and the laboratory contact information.

4. Waste Accumulation and Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[2][3][4]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure that the waste is segregated from incompatible materials.[1][3]

5. Disposal Request and Pickup:

Once the container is full or you no longer need to accumulate this waste stream, submit a

chemical waste pickup request to your institution's EHS department.[2][4]
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Do not dispose of solid CPI-1612 in the regular trash or down the drain.[5][6][7][10][12]

III. Disposal of Empty CPI-1612 Containers
Empty containers that once held CPI-1612 must also be disposed of properly to avoid

contamination.

1. Decontamination:

If the container held an acutely hazardous chemical (a "P-listed" waste), it must be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

waste.[12][13] While CPI-1612 is not expected to be P-listed, this is a conservative best

practice.

For containers of non-P-listed chemicals, a single thorough rinsing with an appropriate

solvent is generally sufficient. This rinsate should also be collected and disposed of as

hazardous chemical waste.[12]

2. Container Preparation for Disposal:

After rinsing and allowing the container to air dry, deface or remove the original label to

prevent confusion.[2][7][12]

Place the clean, dry, and unlabeled container in the appropriate laboratory glassware or solid

waste stream as directed by your EHS.[2]

IV. Spill Management
In the event of a spill of solid CPI-1612:

1. Evacuate and Secure the Area:

Alert others in the vicinity and restrict access to the spill area.

2. Don Appropriate PPE:

Wear a lab coat, safety glasses, and double nitrile gloves. For larger spills, respiratory

protection may be necessary.
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3. Clean the Spill:

Gently cover the spill with an absorbent material to prevent the powder from becoming

airborne.

Carefully sweep the material into a designated hazardous waste container.

Clean the spill area with a detergent solution and water.

4. Dispose of Cleanup Materials:

All materials used for cleanup (e.g., absorbent pads, gloves, wipes) must be placed in the

solid hazardous waste container.

5. Report the Spill:

Report the incident to your laboratory supervisor and EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of CPI-
1612.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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